BA 1

• Molecular Formula: C57H76N14O11
• Molecular Weight: 1133.3 g/mol
• InChI: InChI=1S/C57H76N14O11/c1-6-7-16-42(49(60)74)66-55(80)44(25-34-13-9-8-10-14-34)69-56(81)46(27-37-29-61-30-63-37)68-50(75)32(4)65-57(82)48(31(2)3)71-51(76)33(5)64-54(79)45(26-36-28-62-41-17-12-11-15-39(36)41)70-53(78)43(22-23-47(59)73)67-52(77)40(58)24-35-18-20-38(72)21-19-35/h8-15,17-21,28-33,40,42-46,48,62,72H,6-7,16,22-27,58H2,1-5H3,(H2,59,73)(H2,60,74)(H,61,63)(H,64,79)(H,65,82)(H,66,80)(H,67,77)(H,68,75)(H,69,81)(H,70,78)(H,71,76)
• InChIKey: BXSSCSKCOFKPOK-UHFFFAOYSA-N

BA 1 Specification & Pharmacological Profile

BA 1 (CAS 183241-31-8) is a synthetic peptide with molecular formula C57H76N14O11 and molecular weight 1133.32 g/mol . It functions as a potent pan-agonist for the bombesin (BB) receptor family, binding with high affinity to all three mammalian bombesin receptor subtypes: BB1 (GRPR/gastrin-releasing peptide receptor), BB2 (NMBR/neuromedin B receptor), and BB3 (BRS-3/bombesin receptor subtype-3) [1]. The compound is supplied as a lyophilized solid with sequence D-Tyr-Gln-Trp-Ala-Val-β-Ala-His-Phe-Nle-NH₂ and requires storage at -20°C . BA 1 is widely utilized in GPCR signaling research, metabolic disorder modeling, and oncology studies, and is available from multiple commercial suppliers including Tocris Bioscience, MedChemExpress, TargetMol, and BOC Sciences .

Tool Compound Pan-bombesin receptor peptide agonist

Receptor Engagement GRPR, NMBR, BRS-3 activation

Research Context Metabolic, oncologic, and neuroendocrine pathway studies

• [1] PeptideDB. BA 1 Product Database Entry. CAS 183241-31-8. View Source

Why BA 1 Is Irreplaceable

Substituting BA 1 with alternative bombesin receptor agonists such as MK-5046 or endogenous bombesin peptides is not functionally equivalent due to fundamentally distinct receptor selectivity profiles. MK-5046 is a BRS-3-selective allosteric agonist with negligible activity at BB1/BB2 receptors (IC50 >10,000 nM at both NMBR and GRPR) [1], whereas BA 1 exhibits potent sub-nanomolar to low-nanomolar agonist activity across all three bombesin receptor subtypes (BB1, BB2, BB3) [2]. Endogenous bombesin and gastrin-releasing peptide (GRP) activate only BB1 and BB2, displaying minimal affinity for the orphan BRS-3 receptor [3]. Consequently, experimental protocols requiring simultaneous activation of the entire bombesin receptor family or investigations into BRS-3 pharmacology specifically necessitate BA 1 as the validated tool compound. Procurement decisions should be guided by this defined receptor engagement profile rather than cost or availability of structurally similar peptides.

BA 1 Pan-agonist across all bombesin receptor subtypes

MK-5046 BRS-3-selective allosteric agonist; lower BRS-3 affinity, no GRPR/NMBR binding

BA 1 Stimulates tumor cell colony formation and glucose transport

ML-18 / Bantag-1 BRS-3 antagonists; inhibit BA 1-driven proliferation and suppress metabolic readout

• [1] Sebhat IK, Franklin C, Lo MC, et al. Discovery of MK-5046, a potent, selective, and orally active bombesin receptor subtype-3 agonist. ACS Med Chem Lett. 2011;2(1):43-47. PMC4018145. View Source
• [2] Moreno P, Mantey SA, Lee SH, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. PMID: 23892571. View Source
• [3] Mantey SA, Weber HC, Sainz E, et al. Discovery of a high affinity radioligand for the human orphan receptor, bombesin receptor subtype 3, which demonstrates that it has a unique pharmacology compared with other mammalian bombesin receptors. J Biol Chem. 1997;272(41):26062-26071. PMID: 9325344. View Source

BA 1 Comparative Evidence

Receptor Binding: Pan-Agonist vs. Selective Agonist

BA 1 functions as a universal bombesin receptor agonist with measured IC50 values of 0.26 nM for BB1 (GRPR), 1.55 nM for BB2 (NMBR), and 2.52 nM for BB3 (BRS-3) in radioligand binding displacement assays . In contrast, the BRS-3-selective agonist MK-5046 displays an IC50 of 28 ± 13 nM for human BRS-3 and IC50 values exceeding 10,000 nM for both NMBR and GRPR, demonstrating negligible cross-reactivity [1]. Endogenous bombesin exhibits high affinity for BB1 and BB2 (IC50 ~1-10 nM) but minimal to undetectable affinity for BRS-3, which remains an orphan receptor without a confirmed endogenous high-affinity peptide ligand [2].

Receptor Binding (IC50)

Head-to-head

BA 1: GRPR 0.26 nM, NMBR 1.55 nM, BRS-3 2.52 nM

Pan-agonist profile enables comprehensive receptor family signaling studies

MK-5046 BRS-3 IC50 27 nM, no GRPR/NMBR binding; ~10.7-fold BRS-3 affinity difference

Evidence Dimension	Receptor binding affinity (IC50, nM)
Target Compound Data	BB1: 0.26 nM; BB2: 1.55 nM; BB3: 2.52 nM
Comparator Or Baseline	MK-5046: BB1 >10,000 nM, BB2 >10,000 nM, BB3 28±13 nM; Endogenous bombesin: BB1 ~1-10 nM, BB2 ~1-10 nM, BB3 negligible
Quantified Difference	BA 1 shows 5,385-fold greater BB2 affinity than MK-5046; 38,462-fold greater BB1 affinity than MK-5046; BA 1 provides BRS-3 activation not achievable with endogenous bombesin
Conditions	Radioligand binding displacement assays using 125I-labeled BA 1; human receptors expressed in transfected cell lines (NCI-H1299, NCI-H727)

Why This Matters

BA 1 is the only commercially available tool compound that enables simultaneous pharmacological interrogation of all three bombesin receptor subtypes in a single experimental system, whereas MK-5046 is restricted to BRS-3-only studies and endogenous bombesin cannot activate BRS-3.

• [1] Sebhat IK, Franklin C, Lo MC, et al. Discovery of MK-5046, a potent, selective, and orally active bombesin receptor subtype-3 agonist. ACS Med Chem Lett. 2011;2(1):43-47. Table 5: BRS-3 Potency, Selectivity, and Pharmacokinetic Profile. View Source
• [2] Mantey SA, Weber HC, Sainz E, et al. Discovery of a high affinity radioligand for the human orphan receptor, bombesin receptor subtype 3. J Biol Chem. 1997;272(41):26062-26071. PMID: 9325344. View Source

Structural Basis for BRS-3 Activation

BA 1 displays a consistent and reproducible receptor subtype affinity hierarchy with the highest potency at BB1 (GRPR; IC50 = 0.26 nM or 0.4 nM depending on assay configuration), intermediate potency at BB2 (NMBR; IC50 = 1.55 nM or 2.5 nM), and the lowest but still nanomolar potency at BB3 (BRS-3; IC50 = 2.52 nM or 6 nM) [1]. This affinity gradient of approximately 10-fold to 15-fold between the most and least potent receptor interactions has been validated across multiple independent studies and commercial supplier characterizations . This rank-order profile is distinct from other bombesin analogs such as neuromedin B (selective for BB2), gastrin-releasing peptide (selective for BB1), and the non-peptide MK-5046 (selective for BB3), enabling BA 1 to serve as a unique reference standard for calibrating receptor subtype selectivity in novel bombesin receptor ligand discovery programs [2].

Cryo-EM Structure

Head-to-head

BA 1-BRS3-Gq complex at 2.90 Å; extended peptide conformation

Native-like peptide-receptor interaction distinct from MK-5046 allosteric mode

MK-5046 binds deeper with ‘V’ shape, inducing larger conformational change

Evidence Dimension	Receptor subtype binding affinity hierarchy (IC50 rank order)
Target Compound Data	BA 1 IC50 rank order: BB1 (0.26-0.4 nM) > BB2 (1.55-2.5 nM) > BB3 (2.52-6 nM)
Comparator Or Baseline	Neuromedin B: BB2 selective (IC50 ~2-10 nM); GRP: BB1 selective (IC50 ~1-5 nM); MK-5046: BB3 selective (IC50 27-28 nM), BB1/BB2 >10,000 nM
Quantified Difference	BA 1 BB1:BB3 selectivity ratio = 6.5-fold to 15-fold; BA 1 is the only agonist that activates BB1 with >6-fold greater potency than BB3 while still maintaining nanomolar potency at BB3
Conditions	Radioligand competitive binding assays using human bombesin receptor subtypes expressed in NCI-H1299 or NCI-H727 lung cancer cells

Why This Matters

The well-defined affinity gradient across receptor subtypes makes BA 1 an essential calibrant for developing and validating novel subtype-selective bombesin receptor ligands, and enables researchers to distinguish BB1-mediated from BB3-mediated signaling contributions in mixed receptor populations.

• [1] PeptideDB. BA 1 Bioactivity Data: IC50 values for BRS3 (6 nM), GRPR (0.4 nM), and NMBR (2.5 nM). View Source
• [2] Moreno P, Mantey SA, Lee SH, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. PMID: 23892571. View Source

Lung Cancer Cell Proliferation: Agonist vs. Antagonist

In functional cellular assays using primary human myocytes isolated from obese and type 2 diabetic patients, BA 1 significantly enhances glucose transport activity [1]. This functional response is mediated through BRS-3 activation, as the orphan BRS-3 receptor has been implicated in regulating energy homeostasis and insulin secretion independently of the insulin signaling pathway . While MK-5046 also activates BRS-3-mediated glucose transport, it lacks the concomitant BB1 and BB2 activation that BA 1 provides, which may contribute to differential downstream signaling integration . The magnitude of glucose transport enhancement observed with BA 1 in disease-relevant primary human myocytes provides functional validation of receptor engagement beyond binding assays alone.

NSCLC Colony Formation

Head-to-head

BA 1: stimulates colony formation

ML-18/Bantag-1: block BA 1 effect

Agonist effect required for BRS-3-mediated tumor cell proliferation readout

Antagonists produce opposite phenotype in soft agar assays

Evidence Dimension	Functional glucose transport enhancement in disease-state primary myocytes
Target Compound Data	BA 1 enhances glucose transport in obese and diabetic primary myocytes (qualitative enhancement, quantitative fold-change data available in González et al., 2015)
Comparator Or Baseline	MK-5046: also enhances BRS-3-mediated glucose transport but lacks BB1/BB2 activation; Insulin: canonical glucose uptake stimulator operating through distinct signaling pathway
Quantified Difference	BA 1 operates via insulin-independent BRS-3 mechanism; provides pan-receptor functional readout vs. BRS-3-restricted MK-5046
Conditions	Primary human myocytes isolated from obese and type 2 diabetic patients; in vitro glucose transport assays

Why This Matters

This functional data demonstrates that BA 1 produces a physiologically relevant cellular response in human disease-state tissue, validating its utility for metabolic disorder research beyond receptor binding characterization and distinguishing it from binding-only reference compounds.

• [1] González N, Martín-Duce A, Martínez-Aranguren R, et al. Effect of bombesin receptor subtype-3 and its synthetic agonist on signaling, glucose transport and metabolism in myocytes from patients with obesity and type 2 diabetes. Int J Mol Med. 2015;35(4):925-933. PMID: 25653074. View Source

Glucose Transport in Diabetic Myocytes

High-resolution cryo-electron microscopy structures of the BRS3-Gq protein complex bound to BA 1 have been solved and published, revealing the detailed molecular architecture of the orthosteric ligand pocket and the structural basis for pan-bombesin receptor recognition . In the same study, a parallel structure of BRS3 bound to the BRS-3-selective agonist MK-5046 was determined, enabling direct structural comparison of ligand binding modes [1]. BA 1 occupies the canonical orthosteric binding pocket shared across bombesin receptor family members, explaining its universal agonist activity, whereas MK-5046 engages a distinct allosteric binding conformation that confers BRS-3 selectivity. This structural information provides atomic-level rationale for BA 1's unique pan-receptor pharmacology and offers a validated structural template for rational ligand design and molecular docking studies.

Glucose Transport in Myocytes

Cross-study

BA 1: increases glucose uptake

MK-5046 / ML-18: do not enhance or inhibit

Supports metabolic disease model studies involving BRS-3-dependent glucose regulation

Patient-derived myocytes from obese/type 2 diabetic donors

Evidence Dimension	Ligand-receptor complex structure (binding mode determination)
Target Compound Data	BA 1-BRS3-Gq cryo-EM structure solved at high resolution; orthosteric pocket binding mode
Comparator Or Baseline	MK-5046-BRS3-Gq cryo-EM structure solved in parallel; allosteric binding mode
Quantified Difference	BA 1 binds orthosteric pocket shared across BnR family; MK-5046 binds allosteric site conferring BRS-3 selectivity
Conditions	Cryo-EM of BRS3 in complex with heterotrimeric Gq protein in active state; published in Cell Reports (2024)

Why This Matters

The availability of experimentally determined high-resolution structural data for BA 1 bound to its receptor target provides researchers with a validated atomic model for structure-based drug design, molecular docking, and mechanistic interpretation of structure-activity relationships that is unavailable for most commercially available peptide tool compounds.

• [1] PDBj / EMDB. Cryo-EM structure of the MK-5046-bound BRS3-Gq complex. EMDB-38929. View Source

Oncology Research Application: BA 1 Stimulates NCI-H1299 Lung Cancer Cell Proliferation via BRS-3 Activation

BA 1 at 0.1 μM concentration significantly increases FAK (focal adhesion kinase) tyrosine phosphorylation in BRS-3-transfected NCI-H1299 non-small cell lung cancer cells and stimulates cell proliferation in vitro [1]. This proliferative response is mediated specifically through BRS-3 activation, as demonstrated by antagonism studies using the BRS-3 peptide antagonist Bantag-1 and the small-molecule BRS-3 antagonist ML-18 [2]. In parallel experiments, MK-5046 and BA1 both increased non-small cell lung cancer (NSCLC) colony formation, confirming that BRS-3 activation promotes tumor cell growth through HER2 transactivation in a reactive oxygen species-dependent manner [3]. The availability of both a pan-agonist (BA 1) and a BRS-3-selective agonist (MK-5046) enables researchers to dissect whether observed proliferative effects require concomitant BB1/BB2 activation or can be achieved through BRS-3 agonism alone.

Evidence Dimension	Stimulation of lung cancer cell proliferation (in vitro)
Target Compound Data	BA 1 (0.1 μM) increases FAK tyrosine phosphorylation and stimulates NCI-H1299 cell proliferation; increases NSCLC colony formation
Comparator Or Baseline	MK-5046: also increases NSCLC colony formation via BRS-3 activation; Bantag-1/ML-18: antagonize proliferation (inhibitory effect)
Quantified Difference	Both BA 1 and MK-5046 stimulate proliferation through BRS-3; BA 1 additionally activates BB1/BB2, enabling investigation of receptor subtype-specific contributions to tumor growth
Conditions	BRS-3-transfected NCI-H1299 human lung cancer cells; NCI-H727 lung cancer cells; in vitro proliferation and colony formation assays

Why This Matters

BA 1 serves as a validated positive control agonist for BRS-3-mediated cancer cell proliferation studies, and its pan-receptor profile enables researchers to determine whether observed oncogenic signaling requires broader bombesin receptor family activation beyond BRS-3 alone.

• [1] PeptideDB. BA 1 In Vitro Activity: FAK tyrosine phosphorylation in BRS-3 transfected NCI-H1299 cells. View Source
• [2] Moody TW, Sancho V, di Florio A, et al. ML-18 is a non-peptide bombesin receptor subtype-3 antagonist which inhibits lung cancer growth. Peptides. 2015;64:55-61. PMID: 25554218. View Source
• [3] Ramos-Álvarez I, Mantey SA, et al. Bombesin Receptor Subtype-3 Regulates Tumor Growth by HER2 Tyrosine Phosphorylation in a Reactive Oxygen Species-Dependent Manner in Lung Cancer Cells. Targets. 2025;3(1):7. DOI: 10.3390/targets3010007. View Source

BA 1 Recommended Applications

GPCR Structural Biology

BA 1 is the optimal positive control agonist for high-throughput screening campaigns targeting bombesin receptor family members, as it provides a single reference compound that activates BB1, BB2, and BB3 with defined IC50 values of 0.26 nM, 1.55 nM, and 2.52 nM respectively [1]. This eliminates the need to source and validate three separate subtype-selective reference agonists (e.g., GRP for BB1, neuromedin B for BB2, and MK-5046 for BB3), reducing assay complexity and compound procurement burden. The well-characterized affinity gradient across receptor subtypes further enables researchers to establish assay windows and detect subtype-selective hits by comparative analysis of compound responses relative to the BA 1 reference profile.

Cancer Cell Signaling & Proliferation Assays

BA 1 is validated for investigating BRS-3-mediated, insulin-independent glucose transport pathways in primary myocytes from obese and type 2 diabetic patients [1]. Unlike insulin-based protocols, BA 1 activates glucose uptake through an alternative GPCR signaling cascade, making it a critical tool for dissecting non-canonical metabolic regulation. This application is directly supported by published functional data demonstrating enhanced glucose transport in human disease-state primary myocytes , and the compound's activity can be contrasted with BRS-3-selective MK-5046 to determine whether observed metabolic effects require pan-receptor activation.

Glucose Uptake in Primary Human Myocytes

BA 1 is a validated agonist for studying BRS-3-driven oncogenic signaling in non-small cell lung cancer models, particularly in NCI-H1299 and NCI-H727 cell lines where BRS-3 activation has been shown to stimulate proliferation and colony formation via HER2/ERK phosphorylation [1]. At 0.1 μM, BA 1 increases FAK tyrosine phosphorylation in BRS-3-transfected NCI-H1299 cells . Researchers can use BA 1 in conjunction with the BRS-3-selective agonist MK-5046 and the antagonists Bantag-1/ML-18 to establish a complete pharmacological toolkit for interrogating bombesin receptor contributions to tumor growth and for evaluating novel BRS-3-targeted therapeutic candidates .

Radioligand Binding & Competition Assays

The availability of a high-resolution cryo-EM structure of the BA 1-BRS-3-Gq complex provides atomic-level coordinates for the orthosteric ligand binding pocket [1]. This structural data enables researchers to conduct molecular docking simulations, structure-activity relationship modeling, and rational ligand design studies that are not possible with compounds lacking experimentally determined receptor co-structures. The parallel structural determination of the MK-5046-BRS-3 complex allows direct comparative analysis of orthosteric versus allosteric binding modes, making BA 1 an essential structural biology reference standard for bombesin receptor research .

Application

Selection Property

Validation Focus

GPCR structural studies

Cryo-EM reference ligand for bombesin receptors

Active-state BRS3 stabilization and binding mode analysis

Cancer cell signaling assays

BRS-3-dependent HER2/ERK pathway activation

Agonist-induced proliferation endpoints; antagonist screening

Glucose transport in metabolic models

Pan-agonist activity in patient-derived myocytes

Insulin-independent glucose uptake pathway evaluation

Radioligand binding & competition assays

High-affinity pan-agonist radioligand

Affinity and selectivity determination across bombesin receptor subtypes

• [1] Moreno P, Mantey SA, Lee SH, et al. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. PMID: 23892571. View Source